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Compound of Interest

Compound Name: 2-Ethoxyphenol-d5

Cat. No.: B019196 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Ethoxyphenol-d5, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are based on established safety data for

2-Ethoxyphenol and should be followed diligently by all researchers, scientists, and drug

development professionals.

Hazard and Safety Information
Before handling 2-Ethoxyphenol-d5 for disposal, it is crucial to be aware of its potential

hazards. This substance is a combustible liquid that can cause significant health effects upon

exposure.[1][2]

Hazard Statement Description Primary Reference

H227 Combustible liquid. [2]

H302 Harmful if swallowed. [1][2]

H315 Causes skin irritation. [1][2]

H318 Causes serious eye damage. [1][2]

H335
May cause respiratory

irritation.
[1][2]

Aquatic Hazard
Harmful to aquatic life with

long-lasting effects.[3]
[3]
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Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 2-Ethoxyphenol-d5, the use of appropriate

Personal Protective Equipment (PPE) is mandatory. All personnel involved in the disposal

process must be equipped with the following:

PPE Category Specification

Eye/Face Protection

Tightly fitting safety goggles or a face shield

(minimum 8-inch). Use equipment tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[1]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected prior to

use and disposed of after contamination in

accordance with laboratory practices.[1][4]

Body Protection
A lab coat or chemical-resistant apron should be

worn to prevent skin contact.[4]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood, to

avoid the inhalation of vapors.[4]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2-Ethoxyphenol-d5 is through a

licensed and approved hazardous waste disposal company.[4] Under no circumstances should

this chemical be disposed of down the drain or in regular trash.[1][4]

1. Waste Collection and Storage:

Collect waste 2-Ethoxyphenol-d5 in a dedicated, compatible, and properly labeled

container.[4] The original container is often the best choice for waste storage.

Ensure the container is sealed with a tightly fitting cap and is kept closed at all times, except

when waste is being added.
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Store the waste container in a cool, well-ventilated area away from heat, sparks, open

flames, and other sources of ignition.[3][5]

The storage area should be designated for hazardous chemical waste.

2. Handling Spills:

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[4]

Remove all sources of ignition from the vicinity.[1][3]

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[4]

Carefully collect the absorbed material using an electrically protected vacuum cleaner or by

wet-brushing and place it into a suitable, sealed container for disposal as hazardous waste.

[1]

Clean the spill area thoroughly with a suitable solvent, followed by washing with soap and

water.[4]

3. Arranging for Professional Disposal:

Do not attempt to neutralize or treat the chemical waste unless you are specifically trained

and equipped to do so.

Contact a licensed hazardous waste disposal contractor to arrange for the pickup and

disposal of the chemical waste.[1][4]

Provide the contractor with the chemical name (2-Ethoxyphenol-d5), CAS number (if

available, the CAS for the non-deuterated form is 94-71-3), and all available hazard

information from the Safety Data Sheet (SDS).[1][4]

Follow all instructions provided by the disposal company regarding the packaging and

labeling of the waste for transport.[4]

4. Final Disposal Method:
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The most common professional disposal method for this type of combustible material is

incineration in a chemical incinerator equipped with an afterburner and scrubber to neutralize

harmful combustion products.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethoxyphenol-d5.
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Start: 2-Ethoxyphenol-d5 Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is there a spill?

Contain with Inert Material
Collect in Labeled Container

Yes

Collect Waste in a
Dedicated & Labeled Container

No

Store Securely in a Cool,
Well-Ventilated Area

Contact Licensed Hazardous
Waste Disposal Company

Follow Contractor's Instructions
for Packaging & Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethoxyphenol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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